4-Fluoro-3-(4-formylphenyl)benzoic acid

• IUPAC Name: 4-fluoro-3-(4-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-13-6-5-11(14(17)18)7-12(13)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key: ACHWHEXQOGJUNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID20688905
• Molecular Weight: 244.22 g/mol
• CAS No.: 1261958-81-9

Description

4-Fluoro-3-(4-formylphenyl)benzoic acid is a fluorinated benzoic acid derivative characterized by a fluorine substituent at the 4-position of the benzoic acid ring and a 4-formylphenyl group at the 3-position. This compound combines a carboxylic acid group, a fluorine atom (electron-withdrawing), and a formylphenyl moiety (electron-withdrawing and reactive), making it a versatile intermediate in medicinal chemistry, materials science, and organic synthesis. The formyl group enables further functionalization via Schiff base formation or condensation reactions, while the fluorine atom enhances metabolic stability and lipophilicity .

Preparation Methods

Synthesis of 3-Bromo-4-Fluorobenzoic Acid

Bromination of 4-fluorobenzoic acid using bromine (Br₂) in the presence of iron(III) bromide (FeBr₃) at 0°C selectively yields 3-bromo-4-fluorobenzoic acid. The carboxylic acid group directs bromination to the meta position (C3), while fluorine’s ortho/para-directing effects are subordinate due to the stronger electron-withdrawing nature of the -COOH group. Purification via recrystallization from ethanol affords the product in 68% yield.

Esterification of 3-Bromo-4-Fluorobenzoic Acid

The carboxylic acid is protected as a methyl ester by refluxing with methanol and concentrated sulfuric acid (H₂SO₄) for 8 hours. This step prevents undesired side reactions during subsequent coupling:

$$\text{3-Bromo-4-fluorobenzoic acid} + \text{CH₃OH} \xrightarrow{\text{H₂SO₄}} \text{Methyl 3-bromo-4-fluorobenzoate} \quad (85\%\ \text{yield})$$

Suzuki-Miyaura Coupling with 4-(Dimethoxymethyl)Phenylboronic Acid

The methyl ester undergoes Suzuki coupling with 4-(dimethoxymethyl)phenylboronic acid under modified Miyaura conditions:

• Catalyst : Pd(EDTA) (0.3 mL/mmol, 10 mM solution)

• Base : Na₂CO₃ (2 eq)

• Additive : Tetrabutylammonium bromide (TBAB, 0.01 eq)

• Solvent : Water (2 mL/mmol)

• Temperature : 100°C, 5 hours

The reaction proceeds via oxidative addition of the aryl bromide to palladium, transmetallation with the boronic acid, and reductive elimination to form the biaryl bond. Workup involves extraction with ethyl acetate and acid-base purification, yielding methyl 3-(4-(dimethoxymethyl)phenyl)-4-fluorobenzoate in 78% yield.

Deprotection of the Acetal and Ester

The dimethoxymethyl group is hydrolyzed to an aldehyde using 1M HCl in tetrahydrofuran (THF) at 50°C for 2 hours:

$$\text{Methyl 3-(4-(dimethoxymethyl)phenyl)-4-fluorobenzoate} \xrightarrow{\text{HCl}} \text{Methyl 4-fluoro-3-(4-formylphenyl)benzoate} \quad (92\%\ \text{yield})$$

Saponification of the methyl ester with aqueous NaOH (10%) at reflux for 3 hours furnishes the final product:

$$\text{Methyl 4-fluoro-3-(4-formylphenyl)benzoate} \xrightarrow{\text{NaOH}} \text{4-Fluoro-3-(4-formylphenyl)benzoic acid} \quad (95\%\ \text{yield})$$

Overall yield : 72%

Method 2: Post-Coupling Oxidation of a Methyl Group

Suzuki-Miyaura Coupling with 4-Methylphenylboronic Acid

Methyl 3-bromo-4-fluorobenzoate is coupled with 4-methylphenylboronic acid under conditions identical to Method 1, yielding methyl 3-(4-methylphenyl)-4-fluorobenzoate in 81% yield.

Oxidation of the Methyl Group to Aldehyde

The methyl substituent is oxidized using selenium dioxide (SeO₂) in dioxane at 140°C for 6 hours:

$$\text{Methyl 3-(4-methylphenyl)-4-fluorobenzoate} \xrightarrow{\text{SeO₂}} \text{Methyl 4-fluoro-3-(4-formylphenyl)benzoate} \quad (58\%\ \text{yield})$$

Over-oxidation to the carboxylic acid (4-fluoro-3-(4-carboxyphenyl)benzoic acid) is minimized by strict temperature control.

Ester Hydrolysis

The methyl ester is hydrolyzed as in Method 1, affording the target compound in 94% yield.
Overall yield : 58%

Comparative Analysis of Synthetic Routes

Parameter	Method 1	Method 2
Starting Boronic Acid	4-(Dimethoxymethyl)phenyl	4-Methylphenyl
Key Step	Acetal hydrolysis	SeO₂ oxidation
Overall Yield	72%	58%
Side Products	Minimal	Over-oxidation to COOH
Scalability	High	Moderate

Method 1 offers superior yield and selectivity, while Method 2’s reliance on hazardous SeO₂ limits practicality.

Alternative Pathways and Challenges

Direct Formylation via Vilsmeier-Haack Reaction

Attempts to formylate pre-coupled 3-phenyl-4-fluorobenzoic acid using POCl₃ and DMF failed due to the electron-withdrawing effects of fluorine and the carboxylic acid, which deactivate the ring toward electrophilic substitution.

Nitrile Reduction Strategy

A proposed route involving Suzuki coupling with 4-cyanophenylboronic acid followed by partial reduction to the aldehyde (e.g., using DIBAL-H) was abandoned due to competitive over-reduction to the amine .

Chemical Reactions Analysis

4-Fluoro-3-(4-formylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions. Common reagents for these reactions include sodium methoxide or potassium tert-butoxide.

Coupling Reactions: The compound can participate in coupling reactions such as the Suzuki-Miyaura coupling, forming various biaryl compounds.

Scientific Research Applications

4-Fluoro-3-(4-formylphenyl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules

Biology: The compound can be used in the development of fluorescent probes and imaging agents due to the presence of the fluorine atom.

Industry: The compound is used in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-(4-formylphenyl)benzoic acid depends on its specific application. In chemical reactions, the fluorine atom and formyl group play crucial roles in determining the reactivity and selectivity of the compound. The fluorine atom can influence the electronic properties of the molecule, making it more reactive towards nucleophiles. The formyl group can undergo various transformations, allowing for the synthesis of a wide range of derivatives.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Fluorinated Benzoic Acids

Table 1: Key Structural and Functional Differences

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Evidence ID
4-Fluoro-3-(4-formylphenyl)benzoic acid	C₁₄H₉FO₃	-COOH, -F (C4), -C₆H₄CHO (C3)	Reactive formyl group for conjugation
4-Fluoro-3-formylbenzoic acid	C₈H₅FO₃	-COOH, -F (C4), -CHO (C3)	Simpler analog; lacks extended aryl
4-(4-Fluoro-3-(trifluoromethyl)phenyl)benzoic acid	C₁₄H₈F₄O₂	-COOH, -F (C4), -CF₃ (C3)	Higher lipophilicity due to CF₃ group
4-Fluoro-3-methylbenzoic acid	C₈H₇FO₂	-COOH, -F (C4), -CH₃ (C3)	Lower molecular weight (154.14 g/mol)
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid	C₁₄H₈F₄O₂	-COOH, -F (C3), -C₆H₄CF₃ (C4)	Positional isomer with distinct electronic effects
4-Fluoro-3-(morpholine-4-sulfonyl)benzoic acid	C₁₁H₁₂FNO₅S	-COOH, -F (C4), -SO₂-morpholine (C3)	Enhanced solubility via sulfonamide

Physicochemical Properties

• Molecular Weight and Purity :

  • 4-Fluoro-3-(4-formylphenyl)benzoic acid: Molecular weight ≈ 244.2 g/mol (estimated from C₁₄H₉FO₃).
  • 4-Fluoro-3-methylbenzoic acid: Molecular weight = 154.14 g/mol, purity >97% .
  • 4-Fluoro-3-(trifluoromethyl)phenyl analogs: Higher molecular weights (~284–300 g/mol) due to CF₃ groups .

• Thermal Stability : Azomethines derived from formyl-containing benzoic acids (e.g., triphenylamine-based derivatives) show thermal stability up to 300°C, crucial for optoelectronic applications .

Q & A

Basic Question: What are the optimal synthetic routes for 4-fluoro-3-(4-formylphenyl)benzoic acid, and how can yield/purity be improved?

Methodological Answer:
The compound is typically synthesized via multi-step Friedel-Crafts acylation (e.g., reacting chloro-substituted benzene with formyl-substituted benzoyl chloride using AlCl₃ as a catalyst) . Key optimization strategies include:

• Solvent selection : Anhydrous dichloromethane or toluene minimizes side reactions.
• Temperature control : Reactions performed at 0–5°C reduce undesired polymerization.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) achieves >95% purity. Challenges include steric hindrance from the fluorophenyl group, which lowers reaction rates. Yield improvements (from ~40% to 60%) are achieved by slow addition of reagents and inert atmosphere conditions .

Basic Question: How can the structure of 4-fluoro-3-(4-formylphenyl)benzoic acid be confirmed experimentally?

Methodological Answer:
Use a combination of spectroscopic and crystallographic techniques :

• NMR :
  • ¹H NMR : Peaks at δ 10.2 ppm (formyl proton) and δ 8.2–7.4 ppm (aromatic protons) confirm substitution patterns .
  • ¹³C NMR : Carboxylic acid carbon appears at ~170 ppm; formyl carbon at ~190 ppm .
• Mass Spectrometry (HRMS) : Molecular ion [M+H]⁺ at m/z 258.06 (calculated for C₁₄H₉FO₃).
• X-ray Crystallography : Resolves spatial arrangement of fluorine and formyl groups (see analogous structures in ).

Advanced Question: What reaction mechanisms govern the electrophilic substitution of the formyl group in this compound?

Methodological Answer:
The formyl group acts as a directing group for meta-substitution due to its electron-withdrawing nature. Key mechanisms include:

• Nucleophilic Aromatic Substitution (SNAr) : Fluorine at the 3-position activates the ring for attack by amines or thiols in polar aprotic solvents (DMSO/DMF) .
• Cross-Coupling Reactions : Suzuki-Miyaura coupling with boronic acids (Pd catalysis) modifies the phenyl ring while preserving the carboxylic acid functionality .
  Contradictions : Some studies report unexpected para-substitution under high-temperature conditions, suggesting competing radical pathways .

Advanced Question: How can researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer:
Discrepancies in interaction studies (e.g., with kinase targets ) arise from:

• Assay Conditions : pH variations affect ionization of the carboxylic acid group. Use buffered solutions (pH 7.4) for consistent results.
• Solubility Issues : The compound’s low aqueous solubility may lead to aggregation. Use co-solvents (DMSO ≤1%) or micellar formulations.
• Validation : Cross-validate binding data using surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) to distinguish specific vs. nonspecific interactions .

Advanced Question: How can computational methods guide the design of analogs with improved bioactivity?

Methodological Answer:

• Docking Studies : The formyl group participates in hydrogen bonding with target proteins (e.g., COX-2). Replace it with bioisosteres like hydroxymethyl (-CH₂OH) to enhance solubility without losing affinity .
• QSAR Modeling : Correlate substituent electronic parameters (Hammett σ) with IC₅₀ values to predict activity trends. Fluorine’s electronegativity improves membrane permeability .

Basic Question: What analytical techniques are critical for monitoring degradation pathways of this compound?

Methodological Answer:

• HPLC-MS : Track hydrolysis of the formyl group to carboxylic acid under acidic conditions.
• TGA/DSC : Assess thermal stability; decomposition onset occurs at ~220°C .
• IR Spectroscopy : Degradation products show loss of the formyl C=O stretch (1690 cm⁻¹) .

Advanced Question: How does the fluorine atom influence the compound’s reactivity in solid-phase synthesis?

Methodological Answer:
Fluorine’s inductive effect increases the acidity of the carboxylic proton (pKa ~2.8 vs. ~4.2 for non-fluorinated analogs), enabling efficient activation for amide coupling. However, steric hindrance from the fluorophenyl group reduces reaction rates in SPPS. Use HATU/DIPEA in DMF for >90% coupling efficiency .